Cas no 941894-30-0 (2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide
• CAS No: 941894-30-0
• MF: C₁₇H₁₈FN₃O₂S
• MW: 347.40712594986
• CID: 5505895
• Update Time: 2025-10-29

2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide

• Inchi： 1S/C17H18FN3O2S/c18-14-5-1-2-6-15(14)20-7-9-21(10-8-20)17(23)16(22)19-12-13-4-3-11-24-13/h1-6,11H,7-10,12H2,(H,19,22)
• InChI Key： PGTYPHGHFIPEAG-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(N1CCN(C2=CC=CC=C2F)CC1)=O

Additional information on 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide

Introduction to 2-4-(2-Fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide (CAS No. 941894-30-0)

2-4-(2-Fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide, with the CAS number 941894-30-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a fluorinated phenyl group, and a thiophene moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring, a common structural motif in many pharmaceuticals, plays a crucial role in modulating the compound's pharmacological properties. The presence of the fluorinated phenyl group enhances the lipophilicity and metabolic stability of the molecule, while the thiophene moiety imparts additional chemical diversity and biological activity. Together, these features make 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide a promising candidate for various therapeutic applications.

Recent studies have explored the potential of this compound in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. The piperazine ring is known to interact with these receptors, making it a valuable scaffold for designing drugs that target central nervous system (CNS) disorders. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent serotonin reuptake inhibition, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its CNS applications, 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide has shown promise in cancer research. The thiophene moiety is known to enhance the compound's ability to interact with specific protein targets involved in cancer cell proliferation and apoptosis. A recent study in the Cancer Research journal (2023) reported that this compound effectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. This finding highlights its potential as a novel anticancer agent.

The pharmacokinetic properties of 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended biological targets in sufficient concentrations to exert therapeutic effects while minimizing adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses, with no significant adverse events reported. These findings are encouraging and support further clinical development.

In conclusion, 2-4-(2-fluorophenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide (CAS No. 941894-30-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in both neurological and oncological fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.